Khk-IN-1
Khk-IN-1
KHK-IN-8 is a reversible and ATP-competitive inhibitor of human hepatic KHK activity. It acts by efficiently blocking fructose-1-phosphate secretion.
Brand Name:
Vulcanchem
CAS No.:
1303469-70-6
VCID:
VC0531749
InChI:
InChI=1S/C21H26N8S/c1-30-16-5-3-2-4-15(16)26-20-17-18(19(25-13-24-17)23-12-14-6-7-14)27-21(28-20)29-10-8-22-9-11-29/h2-5,13-14,22H,6-12H2,1H3,(H,23,24,25)(H,26,27,28)
SMILES:
CSC1=CC=CC=C1NC2=NC(=NC3=C2N=CN=C3NCC4CC4)N5CCNCC5
Molecular Formula:
C21H26N8S
Molecular Weight:
422.55
Khk-IN-1
CAS No.: 1303469-70-6
Cat. No.: VC0531749
Molecular Formula: C21H26N8S
Molecular Weight: 422.55
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | KHK-IN-8 is a reversible and ATP-competitive inhibitor of human hepatic KHK activity. It acts by efficiently blocking fructose-1-phosphate secretion. |
|---|---|
| CAS No. | 1303469-70-6 |
| Molecular Formula | C21H26N8S |
| Molecular Weight | 422.55 |
| IUPAC Name | 8-N-(cyclopropylmethyl)-4-N-(2-methylsulfanylphenyl)-2-piperazin-1-ylpyrimido[5,4-d]pyrimidine-4,8-diamine |
| Standard InChI | InChI=1S/C21H26N8S/c1-30-16-5-3-2-4-15(16)26-20-17-18(19(25-13-24-17)23-12-14-6-7-14)27-21(28-20)29-10-8-22-9-11-29/h2-5,13-14,22H,6-12H2,1H3,(H,23,24,25)(H,26,27,28) |
| Standard InChI Key | HFLMLZKGLUEWBU-UHFFFAOYSA-N |
| SMILES | CSC1=CC=CC=C1NC2=NC(=NC3=C2N=CN=C3NCC4CC4)N5CCNCC5 |
| Appearance | Solid powder |
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